Cas no 887423-31-6 (2-Phenyl-5-(pyrimidin-4-YL)-4-(6-(trifluoromethyl)pyridin-3-YL)pyrimidine)
887423-31-6 structure
Product Name:2-Phenyl-5-(pyrimidin-4-YL)-4-(6-(trifluoromethyl)pyridin-3-YL)pyrimidine
CAS No:887423-31-6
MF:C20H12F3N5
MW:379.337993621826
CID:993356
Update Time:2023-08-03
2-Phenyl-5-(pyrimidin-4-YL)-4-(6-(trifluoromethyl)pyridin-3-YL)pyrimidine Chemical and Physical Properties
Names and Identifiers
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- 2-PHENYL-5-(PYRIMIDIN-4-YL)-4-(6-(TRIFLUOROMETHYL)PYRIDIN-3-YL)PYRIMIDINE
- Peakdale1_002277
- HMS524H11
- 2-Phenyl-5-(pyrimidin-4-YL)-4-(6-(trifluoromethyl)pyridin-3-YL)pyrimidine
-
- Inchi: 1S/C20H12F3N5/c21-20(22,23)17-7-6-14(10-25-17)18-15(16-8-9-24-12-27-16)11-26-19(28-18)13-4-2-1-3-5-13/h1-12H
- InChI Key: ALLAZXRIGPECGQ-UHFFFAOYSA-N
- SMILES: FC(C1=CC=C(C=N1)C1C(=CN=C(C2C=CC=CC=2)N=1)C1C=CN=CN=1)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 28
- Rotatable Bond Count: 3
- Complexity: 497
- XLogP3: 3.3
- Topological Polar Surface Area: 64.4
2-Phenyl-5-(pyrimidin-4-YL)-4-(6-(trifluoromethyl)pyridin-3-YL)pyrimidine Related Literature
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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